Cas no 92022-07-6 (4-Bromo-3-methyl-1,1'-biphenyl)

4-Bromo-3-methyl-1,1'-biphenyl is a brominated biphenyl derivative featuring a methyl substituent at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura and Negishi couplings, enabling the construction of complex aromatic systems. The bromine atom at the 4-position provides a reactive site for further functionalization, while the methyl group enhances steric and electronic modulation. Its well-defined structure and stability make it suitable for applications in pharmaceuticals, agrochemicals, and materials science. The compound is typically supplied with high purity, ensuring consistent performance in synthetic workflows.

4-Bromo-3-methyl-1,1'-biphenyl structure

92022-07-6 structure

Product Name:4-Bromo-3-methyl-1,1'-biphenyl

CAS No:92022-07-6

MF:C₁₃H₁₁Br

MW:247.130442857742

MDL:MFCD00089406

CID:4659733

PubChem ID:5072876

Update Time:2025-05-28

4-Bromo-3-methyl-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-3-methyl-1,1'-biphenyl
- 1-bromo-2-methyl-4-phenylbenzene
- SY244445
- F30690
- 4-Bromo-3-methyl-1,1 inverted exclamation mark -biphenyl
- 4-Bromo-3-methyl-1,1′-biphenyl (ACI)
- Biphenyl, 4-bromo-3-methyl- (7CI)
- SCHEMBL458236
- AB91671
- AS-48390
- AKOS024324016
- CS-W000447
- 92022-07-6
- MFCD00089406
- MDL： MFCD00089406
- Inchi： 1S/C13H11Br/c1-10-9-12(7-8-13(10)14)11-5-3-2-4-6-11/h2-9H,1H3
- InChI Key： XYXSPXSTVLIYNL-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C=C1C)C1C=CC=CC=1

Computed Properties

Exact Mass: 246.00441g/mol
Monoisotopic Mass: 246.00441g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 0

4-Bromo-3-methyl-1,1'-biphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B815830-2.5g	4-Bromo-3-Methyl-1,1'-Biphenyl	92022-07-6		2.5g	$ 50.00	2022-06-06
TRC	B815830-5g	4-Bromo-3-Methyl-1,1'-Biphenyl	92022-07-6		5g	$ 65.00	2022-06-06
TRC	B815830-25g	4-Bromo-3-Methyl-1,1'-Biphenyl	92022-07-6		25g	$ 80.00	2022-06-06
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC12414-1g	4-bromo-3-methyl-1,1'-biphenyl	92022-07-6	95%	1g	$224	2023-09-07
abcr	AB461501-500 mg	4-Bromo-3-methyl-1,1'-biphenyl	92022-07-6		500mg	€288.50	2023-04-21
abcr	AB461501-1 g	4-Bromo-3-methyl-1,1'-biphenyl	92022-07-6		1g	€383.90	2023-04-21
abcr	AB461501-5 g	4-Bromo-3-methyl-1,1'-biphenyl	92022-07-6		5g	€1,245.70	2023-04-21
eNovation Chemicals LLC	D919004-1g	4-Bromo-3-methyl-1,1'-biphenyl	92022-07-6	95%	1g	$365	2023-09-01
eNovation Chemicals LLC	Y1049741-250mg	4-BROMO-3'-METHYLBIPHENYL	92022-07-6	95%	250mg	$85	2024-06-06
eNovation Chemicals LLC	Y1049741-1g	4-BROMO-3'-METHYLBIPHENYL	92022-07-6	95%	1g	$185	2024-06-06

4-Bromo-3-methyl-1,1'-biphenyl Production Method

Production Method 1

221006-67-3

92022-07-6

Reaction Conditions

1.1 Reagents: Hydrochloric acid , N-9-Fluorenylmethoxycarbonyl-L-phenylglycine Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 16 h, 90 °C

Reference

: The synthesis of novel photochromic diarylethenes bearing a biphenyl moiety and the effects of substitution on their properties

Pu, Shouzhi; Miao, Wenjuan; Cui, Shiqiang; Liu, Gang; Liu, Weijun, Dyes and Pigments, 2010, 87(3), 257-267

Production Method 2

63019-98-7

92022-07-6

Reaction Conditions

1.1 Reagents: Sodium nitrite , Sulfuric acid Solvents: Water
1.2 Reagents: Copper bromide (CuBr) , Hydrogen bromide Solvents: Water

Reference

: Synthesis of sugar-containing polymers by self-condensation with diboronic acid

Mikami, Masafumi; Shinkai, Seiji, Journal of the Chemical Society, 1995, (2), 153-4

Production Method 3

98-80-6

202865-85-8

92022-07-6

Reaction Conditions

1.1 Reagents: Sodium carbonate Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Toluene , Water ; 0.5 h, reflux

Reference

: Novel organic electroluminescent compounds and organic electroluminescent device using the same

, World Intellectual Property Organization, , ,

Production Method 4

98-80-6

202865-85-8

92022-07-6

Reaction Conditions

1.1 Reagents: Sodium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; 24 h, reflux

Reference

: N-Arylated-Lactam-Type Imino-Sugars as New Immunosuppressive Agents: Discovery, Optimization, and Biological Evaluation

Wu, Xiaowei; Zhang, Fu-Yu; Zhu, Jingjing; Song, Chengcheng; Xiong, De-Cai; et al, Chemistry - An Asian Journal, 2014, 9(8), 2260-2271

Production Method 5

221006-67-3

92022-07-6

Reaction Conditions

1.1 Catalysts: Tetrakis(triphenylphosphine)palladium

Reference

: Synthesis of photochromic diarylethene for rewritable holographic optical storage

Miao, Wenjuan; Pu, Shouzhi; Liu, Weijun; Fan, Congbin, Proceedings of SPIE, 2009, 7125,

Production Method 6

98-80-6

202865-85-8

92022-07-6

33776-38-4

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane , Water ; 15 h, 110 °C; 110 °C → rt
1.2 Reagents: Sodium bicarbonate

Reference

: Benzylic C-H Functionalization by [Et3SiH+KOtBu] leads to Radical Rearrangements in o-tolyl Aryl Ethers, Amines and Sulfides

Arokianathar, Jude N.; Kolodziejczak, Krystian; Bugden, Frances E.; Clark, Kenneth F.; Tuttle, Tell; et al, Advanced Synthesis & Catalysis, 2020, 362(11), 2260-2267